molecular formula C11H21ClN2O B7914482 (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide

(S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide

Cat. No.: B7914482
M. Wt: 232.75 g/mol
InChI Key: COOURIVEHYRLLE-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide is a chiral chloroacetamide derivative of significant interest in medicinal chemistry and pharmacological research. This compound features a piperidine ring substituted with a methyl group at the 1-position and an isopropyl-acetamide moiety at the 3-position, conferring unique stereochemical and physicochemical properties. The reactive chloroacetyl group is a key electrophilic site, making the compound a valuable intermediate in nucleophilic substitution reactions for further structural diversification . Piperidine-containing acetamide derivatives are extensively investigated for their potential interactions with the central nervous system. Related structural analogs have been studied as calcium channel blockers and have been the subject of quantitative structure-activity relationship (QSAR) studies for anticonvulsant activity, indicating the research relevance of this chemotype in neuroscience . The mechanism of action for such compounds often involves modulation of key neurotransmitter systems or enzyme targets; for instance, some derivatives are designed to inhibit enzymes like γ-aminobutyrate aminotransferase . The (S)-enantiomer offers specific three-dimensional interactions for studying stereospecific binding with biological targets, providing researchers with a precise tool for probing chiral environments in receptor binding sites . This compound is intended for research applications only, including as a building block in organic synthesis, a precursor for the development of potential pharmacological agents, and a candidate for in vitro biological screening. For Research Use Only. Not for human or veterinary use.

Properties

IUPAC Name

2-chloro-N-[(3S)-1-methylpiperidin-3-yl]-N-propan-2-ylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H21ClN2O/c1-9(2)14(11(15)7-12)10-5-4-6-13(3)8-10/h9-10H,4-8H2,1-3H3/t10-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COOURIVEHYRLLE-JTQLQIEISA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(C1CCCN(C1)C)C(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)N([C@H]1CCCN(C1)C)C(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H21ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide typically involves multi-component reactions and the use of specific reagents and catalysts. One common method involves the chlorination of amino alcohols using thionyl chloride (SOCl2), followed by the reaction with isopropylamine and 1-methylpiperidine . The reaction is usually carried out under reflux conditions in an organic solvent such as ethanol.

Industrial Production Methods

Industrial production of piperidine derivatives often employs green chemistry principles to minimize environmental impact. For example, the use of ionic liquids as catalysts in multi-component reactions has been explored to achieve high yields and selectivity under mild conditions . This approach not only reduces the use of hazardous reagents but also simplifies the purification process.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide can undergo various chemical reactions, including:

    Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, to form new derivatives.

    Oxidation and Reduction: The compound can be oxidized or reduced to modify its functional groups, potentially altering its biological activity.

    Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

    Substitution: Nucleophiles such as amines or thiols in the presence of a base (e.g., sodium hydroxide) can facilitate substitution reactions.

    Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield a new amide derivative, while oxidation can produce a ketone or carboxylic acid.

Scientific Research Applications

Antiparasitic Activity

Research indicates that (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide exhibits potent antiparasitic properties, particularly against Trypanosoma cruzi, the causative agent of Chagas disease. In vitro studies have shown effective concentrations (EC50) as low as 0.023 μM, suggesting a strong inhibitory effect on parasitic growth.

Cytotoxicity and Safety Profile

Preliminary evaluations of cytotoxicity reveal that this compound maintains relatively low toxicity in mammalian cell lines, making it a promising candidate for further drug development. Its safety profile suggests potential for therapeutic use without significant adverse effects on normal cells.

Synthesis and Chemical Reactions

The synthesis of (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide involves multiple steps:

  • Formation of a piperidine intermediate.
  • Chlorination to introduce the chloro group.
  • Acetylation to complete the structure.

This compound can undergo various chemical reactions such as oxidation, reduction, and substitution, which are crucial for its functionalization in biological applications.

Case Study 1: Antiparasitic Efficacy

In a study aimed at evaluating the antiparasitic efficacy of various compounds, (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide was tested against Trypanosoma cruzi. The results highlighted a significant reduction in parasitic load at concentrations as low as 0.023 μM, indicating its potential as a therapeutic agent against Chagas disease.

Case Study 2: Pharmacokinetic Profile

Another investigation focused on the pharmacokinetic properties of this compound. The unique structure contributes to favorable absorption and distribution characteristics in vivo. Modifications to the piperidine ring were found to enhance metabolic stability while preserving biological activity, suggesting avenues for optimizing efficacy and safety in drug formulations.

Mechanism of Action

The mechanism of action of (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The piperidine moiety is known to interact with various biological targets, potentially modulating their activity . The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The table below highlights key structural differences and similarities between (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide and related compounds:

Compound Name Substituents (R1, R2) Molecular Weight Key Uses/Properties Reference
(S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide R1 = isopropyl, R2 = 1-methylpiperidin-3-yl 308.85 Potential CNS activity, herbicide
Alachlor R1 = methoxymethyl, R2 = 2,6-diethylphenyl 269.76 Herbicide (pre-emergent)
Pretilachlor R1 = propoxyethyl, R2 = 2,6-diethylphenyl 311.85 Herbicide (rice paddies)
2-Amino-N-isopropyl-N-(1-methylpiperidin-3-ylmethyl)acetamide R1 = isopropyl, R2 = 1-methylpiperidin-3-ylmethyl (amino substituent) 255.37 Pharmacological research
N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-isopropyl-acetamide R1 = isopropyl, R2 = 1-benzylpiperidin-3-yl 308.85 Enhanced lipophilicity, CNS studies

Key Observations :

  • Chloro vs. Amino Groups: The chloro substituent in the target compound enhances electrophilicity, making it reactive in nucleophilic substitution reactions, whereas amino analogs (e.g., 2-Amino-N-isopropyl-N-(1-methylpiperidin-3-ylmethyl)acetamide) may exhibit higher polarity and hydrogen-bonding capacity .
  • Agricultural vs. Pharmaceutical Uses : Alachlor and pretilachlor are optimized for herbicidal activity through bulky aromatic substituents (e.g., diethylphenyl), whereas piperidine-containing analogs are more likely to target neurological receptors .

Physicochemical Properties

  • Solubility : The chloro group and piperidine ring confer moderate solubility in polar organic solvents (e.g., DMSO), whereas alachlor’s aromatic substituents enhance hydrophobicity .
  • Stability : Chloroacetamides are generally stable under acidic conditions but may hydrolyze in basic environments. The stereochemical integrity of the (S)-isomer must be preserved during synthesis .

Biological Activity

(S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide is a compound with significant potential in medicinal chemistry, particularly due to its structural characteristics that suggest interactions with various biological targets. Its molecular formula is C₁₁H₂₁ClN₂O, and it has a molecular weight of approximately 232.75 g/mol . This compound features a chloro group, an isopropyl group, and a piperidine ring, which contribute to its unique biological activity.

Research indicates that (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide may influence neurotransmitter systems, suggesting potential applications in treating neurological disorders. Its structural similarity to other pharmacologically active compounds enhances its relevance in drug design.

Antimicrobial Properties

A study conducted on related chloroacetamides demonstrated notable antibacterial and antifungal activities. The compound was tested against several bacterial strains, including E. coli, Pseudomonas aeruginosa, and Staphylococcus aureus, as well as the fungus Candida sp. The results indicated that various derivatives exhibited significant antimicrobial effects, which may extend to (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide .

Table 1: Antimicrobial Activity of Chloroacetamide Derivatives

Compound CodeBacterial Strain (E. coli)Bacterial Strain (P. aeruginosa)Bacterial Strain (S. aureus)Fungal Strain (Candida sp.)
3a7 mm16 mmNo zone-
3b26 mm23 mm25 mm-
3c30 mm35 mm36 mm-
3d27 mm29 mm30 mm-
...............

Cytotoxicity and Cancer Research

Recent studies have explored the cytotoxic properties of piperidine derivatives, including (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide, in cancer therapy. These compounds have shown promise in inducing apoptosis in various cancer cell lines. For instance, a derivative demonstrated better cytotoxicity than the reference drug bleomycin in hypopharyngeal tumor cells .

Comparative Analysis with Similar Compounds

The biological activity of (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide can be compared with other related compounds to understand its unique properties better.

Table 2: Comparison of Similar Compounds

Compound NameStructure FeaturesUnique Aspects
2-Chloro-N,N-dimethylethylamineSimilar chloro group; different amine structureLacks piperidine ring
2-Chloro-N-ethyl-N-(m-tolyl)acetamideSimilar ethyl group; aromatic ring presentAromatic character alters reactivity
(S)-N-isopropyl-N-(1-methylpiperidin-4-yl)acetamidePiperidine ring; no chloro substituentVariation in nitrogen positioning affects activity

The distinct combination of functional groups and the presence of the piperidine ring in (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide provide it with unique chemical and biological properties not found in other compounds .

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for synthesizing (S)-2-Chloro-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide, and how are intermediates validated?

  • Answer: The compound is typically synthesized via nucleophilic substitution or amidation reactions. For example, chloroacetyl chloride can react with a secondary amine (e.g., N-isopropyl-N-(1-methylpiperidin-3-yl)amine) in the presence of a base like triethylamine to form the acetamide bond . Intermediates are characterized using IR spectroscopy (to confirm C=O and N-H stretches at ~1650 cm⁻¹ and ~3300 cm⁻¹, respectively) and NMR spectroscopy (to verify CH₂Cl resonance at δ 4.0–4.5 ppm and piperidine ring protons at δ 1.5–3.0 ppm) . Purity is assessed via HPLC with chiral columns to ensure enantiomeric excess of the (S)-form .

Q. How is the stereochemical integrity of the (S)-enantiomer maintained during synthesis and analysis?

  • Answer: Chiral resolution techniques, such as chiral stationary-phase HPLC or enzymatic resolution, are used to isolate the (S)-enantiomer. Absolute configuration is confirmed via single-crystal X-ray diffraction (using SHELX software for refinement ) or circular dichroism (CD) spectroscopy. For example, SHELXL refinement in crystallography can resolve bond angles and torsional parameters to validate stereochemistry .

Q. What are the key physicochemical properties (e.g., solubility, stability) of this compound under experimental conditions?

  • Answer: The compound’s solubility varies with solvent polarity; it is sparingly soluble in water but dissolves in DMSO or chloroform. Stability studies under varying pH (e.g., 2–12) and temperature (4°C to 40°C) show degradation via hydrolysis of the chloroacetamide group, monitored via LC-MS . Storage recommendations include inert atmospheres and desiccated conditions to prevent moisture-induced decomposition .

Advanced Research Questions

Q. How do structural modifications to the piperidine or isopropyl groups affect the compound’s bioactivity and selectivity?

  • Answer: Structure-activity relationship (SAR) studies reveal that substituting the piperidine’s methyl group with bulkier substituents (e.g., ethyl or cyclopropyl) enhances receptor binding affinity by 2–3 fold, as shown in competitive binding assays . Conversely, replacing the isopropyl group with tert-butyl reduces metabolic stability in microsomal assays due to steric hindrance . Computational docking (e.g., AutoDock Vina) predicts these modifications improve hydrophobic interactions with target proteins .

Q. What experimental and computational strategies resolve contradictions between predicted and observed bioactivity data?

  • Answer: Discrepancies between in silico predictions (e.g., molecular docking) and in vitro assays are addressed by:

  • Free-energy perturbation (FEP) calculations to refine binding affinity estimates .
  • Isothermal titration calorimetry (ITC) to measure thermodynamic binding parameters .
  • Metabolite profiling (via LC-QTOF-MS) to identify off-target interactions or degradation products . For example, unexpected cytotoxicity in cell assays was traced to a metabolite forming via N-dealkylation, validated via synthetic standards .

Q. How is the compound’s mechanism of action elucidated in complex biological systems?

  • Answer: Mechanistic studies combine radioligand binding assays (to quantify receptor occupancy) and phosphoproteomics (to map downstream signaling pathways). For example, in neurological studies, the compound’s inhibition of acetylcholinesterase was confirmed via Ellman’s assay, with IC₅₀ values cross-validated using kinetic fluorescence assays . CRISPR-Cas9 knockout models further identified target receptors (e.g., σ-1) responsible for observed neuroprotective effects .

Q. What analytical challenges arise in quantifying trace impurities or enantiomeric contamination?

  • Answer: Impurity profiling via UHPLC-MS/MS detects chlorinated byproducts (e.g., dichloroacetamide) at <0.1% levels. Enantiomeric contamination is monitored using chiral supercritical fluid chromatography (SFC) with polysaccharide-based columns, achieving resolution (Rₛ) >2.0 . Method validation follows ICH Q2(R1) guidelines, including robustness testing under varying flow rates and column temperatures .

Methodological Notes

  • Crystallographic Refinement: SHELXL is recommended for high-resolution structure determination to resolve disorder in the piperidine ring .
  • Toxicity Screening: Ames tests and micronucleus assays are critical for evaluating genotoxicity, as acetamide derivatives may show carcinogenic potential .
  • Data Reproducibility: Multi-laboratory validation (e.g., ring trials) ensures consistency in bioactivity data, particularly for SAR studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.